(1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride
Description
(1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride:
Properties
CAS No. |
32908-37-5 |
|---|---|
Molecular Formula |
C13H20ClN |
Molecular Weight |
225.8 |
Purity |
95 |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride typically involves the reaction of cyclohexylamine with benzyl chloride under controlled conditions. The reaction is carried out in the presence of a suitable solvent, such as ethanol or methanol, and a base, such as sodium hydroxide, to facilitate the formation of the desired product. The reaction mixture is then heated to reflux, and the product is isolated by filtration and recrystallization.
Industrial Production Methods: In industrial settings, the production of this compound may involve more advanced techniques, such as continuous flow synthesis or catalytic hydrogenation. These methods allow for the efficient and large-scale production of the compound with high purity and yield.
Chemical Reactions Analysis
Types of Reactions: (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride can undergo various chemical reactions, including:
Oxidation: The compound can be oxidized to form corresponding ketones or aldehydes.
Reduction: It can be reduced to form secondary or tertiary amines.
Substitution: The amine group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents like alkyl halides or acyl chlorides can be used in substitution reactions.
Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield cyclohexyl benzyl ketone, while reduction may produce secondary amines.
Scientific Research Applications
Chemistry: In chemistry, (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride is used as a building block for the synthesis of more complex molecules. It serves as an intermediate in the preparation of various pharmaceuticals and agrochemicals.
Biology: In biological research, this compound is studied for its potential effects on cellular processes and its interactions with biological macromolecules. It may be used in the development of new drugs or as a tool for studying biochemical pathways.
Medicine: In medicine, this compound is investigated for its potential therapeutic applications. It may have activity as an analgesic, anti-inflammatory, or neuroprotective agent.
Industry: In industrial applications, this compound is used in the production of specialty chemicals and materials. It may also be employed as a catalyst or reagent in various chemical processes.
Mechanism of Action
The mechanism of action of (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may bind to these targets and modulate their activity, leading to changes in cellular signaling pathways. The exact molecular targets and pathways involved depend on the specific context and application of the compound.
Comparison with Similar Compounds
Cyclohexylamine: Similar in structure but lacks the phenyl group.
Benzylamine: Contains a phenyl group but lacks the cyclohexyl group.
Phenylcyclohexane: Contains both cyclohexyl and phenyl groups but lacks the amine functionality.
Uniqueness: (1S)-1-cyclohexyl-1-phenylmethanamine hydrochloride is unique due to the presence of both cyclohexyl and phenyl groups attached to a central amine. This unique structure imparts specific chemical properties and reactivity, making it valuable for various scientific and industrial applications.
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
